Cas no 2138222-49-6 (7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138222-49-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6618594
• PubChem ID: 165474150
• Update Time: 2025-08-04

7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138222-49-6
• EN300-1129235

• Inchi： 1S/C13H17NO3/c1-2-3-11-10(13(15)16)6-8-4-5-9(14)7-12(8)17-11/h4-5,7,10-11H,2-3,6,14H2,1H3,(H,15,16)
• InChI Key： DAGMAUOMWAEQBX-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C(=O)O)C1CCC)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138222-49-6)

7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138222-49-6, is a structurally complex organic compound belonging to the benzopyran class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The presence of both amino and carboxylic acid functional groups, combined with the propyl substituent, makes it a versatile intermediate for further chemical modifications and drug development.

The benzopyran core is a well-known pharmacophore in medicinal chemistry, frequently observed in natural products and synthetic drugs. Compounds of this class exhibit a wide range of biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid positions it as a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid make it an attractive scaffold for designing molecules that can interact with biological targets such as kinases, proteases, and transcription factors. For instance, derivatives of benzopyrans have shown promise in inhibiting Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis.

One of the most compelling aspects of this compound is its potential to serve as a building block for structure-based drug design. Computational modeling studies have suggested that the rigid benzopyran ring can provide favorable interactions with binding pockets in protein targets. Additionally, the amino group at the 7-position and the carboxylic acid at the 3-position offer multiple points for covalent or non-covalent binding interactions, enhancing binding affinity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex benzopyran derivatives. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to introduce diverse functional groups while maintaining high chemical purity. These methods are crucial for generating libraries of compounds that can be screened for biological activity.

The pharmacological profile of 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been preliminarily investigated in several preclinical studies. Initial assays have demonstrated modest activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate inflammatory pathways has been explored in vitro, with promising results that warrant further investigation.

From a chemical biology perspective, this compound represents an interesting model system for studying ligand-receptor interactions. The benzopyran scaffold is known to adopt specific conformations that can optimize binding to biological targets. By systematically varying substituents on the molecule, researchers can dissect the structural elements that contribute to biological activity and develop more potent derivatives.

The synthesis of 7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Key steps include cyclization reactions to form the benzopyran core, followed by functional group manipulations to introduce the amino and carboxylic acid moieties. Recent improvements in synthetic protocols have enhanced yields and reduced byproduct formation, making large-scale production more feasible.

In conclusion,7-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138222-49-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties and preliminary biological activity make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for benzopyran derivatives,this compound will likely play an important role in future drug discovery efforts.